5-(furan-2-yl)-N-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)isoxazole-3-carboxamide

• IUPAC Name: 5-(furan-2-yl)-N-[(2-methoxy-2-adamantyl)methyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C20H24N2O4/c1-24-20(14-6-12-5-13(8-14)9-15(20)7-12)11-21-19(23)16-10-18(26-22-16)17-3-2-4-25-17/h2-4,10,12-15H,5-9,11H2,1H3,(H,21,23)
• InChI Key: UDKCGAGIKRVPHQ-UHFFFAOYSA-N
• Canonical SMILES: COC1(C2CC3CC(C2)CC1C3)CNC(=O)C4=NOC(=C4)C5=CC=CO5
• Molecular Formula: C20H24N2O4
• Molecular Weight: 356.4 g/mol
• CAS No.: 1797887-51-4

Description

5-(furan-2-yl)-N-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)isoxazole-3-carboxamide is a synthetic small molecule characterized by a fused isoxazole-3-carboxamide core, a furan-2-yl substituent at the 5-position, and a methoxyadamantane group attached via a methylene linker to the amide nitrogen. The furan ring may contribute to π-π stacking interactions in biological targets, while the isoxazole core offers hydrogen-bonding capabilities.

Biological Activity

Structure

The chemical structure of 5-(furan-2-yl)-N-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)isoxazole-3-carboxamide can be represented as follows:

• Molecular Formula : C15H18N2O3
• Molecular Weight : 274.32 g/mol

Structural Features

The compound features a furan ring and an isoxazole moiety, which are known for their biological activity. The adamantane derivative contributes to its unique pharmacological properties.

Antitumor Activity

Research indicates that isoxazole derivatives exhibit significant antitumor properties. A study on related compounds showed that certain isoxazoles had antiproliferative effects against various human tumor cell lines. For example, derivatives tested against a panel of 10 human tumor cell lines demonstrated mean IC(50) values ranging from 17.4 to 20.5 µg/mL, indicating potent antitumor activity .

The mechanism by which isoxazole derivatives exert their biological effects often involves the inhibition of specific enzymes or pathways associated with cancer cell proliferation. The presence of the furan and isoxazole rings may enhance the interaction with biological targets such as kinases or transcription factors involved in cell cycle regulation.

Case Studies

• Case Study on Isoxazole Derivatives : A series of novel isoxazole compounds were synthesized and evaluated for their cytotoxicity against cancer cells. The most promising candidates exhibited selective toxicity towards malignant cells while sparing normal cells .
• Evaluation in Animal Models : In vivo studies using animal models have shown that certain isoxazole derivatives can reduce tumor size significantly when administered at appropriate dosages, highlighting their potential for therapeutic applications .

Data Tables

Compound Name	Molecular Formula	IC(50) (µg/mL)	Biological Activity
Isoxazole A	C12H10N2O3	17.4	Antitumor
Isoxazole B	C13H12N2O4	20.5	Antitumor
Target Compound	C15H18N2O3	Not yet tested	Potential Antitumor

Research Findings

Recent studies have focused on the synthesis and evaluation of various derivatives of isoxazole and furan compounds, emphasizing their role in cancer therapy. The combination of these structural motifs has been shown to enhance biological activity compared to their individual counterparts.

Comparison with Similar Compounds

N-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)methanesulfonamide (CAS: 1797025-71-8)

• Core Structure : Methanesulfonamide.
• Key Substituents : 2-methoxyadamantane group.
• Molecular Weight : 273.39 g/mol.
• Comparison: Replaces the isoxazole-carboxamide core with a sulfonamide group. The adamantane substitution pattern is identical, suggesting shared pharmacokinetic advantages (e.g., metabolic stability).

2-(4-(isopropylsulfonyl)phenyl)-N-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)acetamide

• Core Structure : Acetamide.
• Key Substituents : 4-(isopropylsulfonyl)phenyl and methoxyadamantane.
• Comparison: The acetamide scaffold and adamantane group mirror the target compound’s methylene linker.

Isoxazole-3-carboxamide Derivatives

N-(5-Chloro-2-methylphenyl)-5-(4-fluoro-3-hydroxyphenyl)isoxazole-3-carboxamide (Compound 63)

• Core Structure : Isoxazole-3-carboxamide.
• Key Substituents : 5-(4-fluoro-3-hydroxyphenyl) and 5-chloro-2-methylphenyl.
• Molecular Weight : 347.06 g/mol.
• Biological Activity: Described as a potent inhibitor, though the target is unspecified.

5-(furan-2-yl)-N-(5-(methylsulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)isoxazole-3-carboxamide

• Core Structure : Isoxazole-3-carboxamide.
• Key Substituents : Furan-2-yl and tetrahydrothiazolo-pyridin group.
• Comparison : The thiazolo-pyridin moiety introduces a bicyclic heteroaromatic system, likely enhancing binding to kinases or ion channels. The methylsulfonyl group increases solubility relative to adamantane .

Compounds with Furan Substituents

Lapatinib (N-[3-chloro-4-[(3-fluorophenyl)methoxy]phenyl]-6-[5-[(2-methylsulfonylethylamino)methyl]furan-2-yl]quinazolin-4-amine)

• Core Structure : Quinazoline.
• Key Substituents : Furyl-methylsulfonylethylamine.
• Biological Activity : EGFR/HER2 tyrosine kinase inhibitor. The furan group aids in hydrophobic binding, while the quinazoline core interacts with ATP pockets. Contrasts with the target’s isoxazole-adamantane system, which may favor different targets .

5-(furan-2-yl)-N-(2-(furan-2-yl)-2-methoxyethyl)isoxazole-3-carboxamide (CAS: 2034557-60-1)

• Core Structure : Isoxazole-3-carboxamide.
• Key Substituents : Dual furan-2-yl groups and methoxyethyl linker.
• Molecular Weight : 302.28 g/mol.
• May exhibit divergent bioavailability .